Cas no 405903-51-7 (2-amino-N-(2-ethoxyphenyl)benzamide)

• Product Name: 2-amino-N-(2-ethoxyphenyl)benzamide
• CAS No: 405903-51-7
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• MDL: MFCD02031759
• CID: 3109482
• PubChem ID: 16228118
• Update Time: 2025-05-18

2-amino-N-(2-ethoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2-ethoxyphenyl)benzamide
• AKOS000125992
• 405903-51-7
• EN300-86607

• MDL： MFCD02031759
• Inchi： 1S/C15H16N2O2/c1-2-19-14-10-6-5-9-13(14)17-15(18)11-7-3-4-8-12(11)16/h3-10H,2,16H2,1H3,(H,17,18)
• InChI Key： FSHKBBPDYLWQPC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 256.121177757Da
• Monoisotopic Mass: 256.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-amino-N-(2-ethoxyphenyl)benzamide

Introduction to 2-amino-N-(2-ethoxyphenyl)benzamide (CAS No. 405903-51-7)

2-amino-N-(2-ethoxyphenyl)benzamide, identified by its Chemical Abstracts Service (CAS) number 405903-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring, with an ethoxy substituent on the phenyl ring. The structural configuration of 2-amino-N-(2-ethoxyphenyl)benzamide imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The benzamide moiety is well-documented for its role in drug design, often serving as a pharmacophore in therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of the amino group at the 2-position and the ethoxy group at the 2-phenyl position enhances the compound's solubility and bioavailability, making it more suitable for pharmacological investigations. Recent studies have highlighted the potential of benzamide derivatives in modulating inflammatory pathways, which has spurred interest in exploring 2-amino-N-(2-ethoxyphenyl)benzamide as a lead compound for novel therapeutic agents.

In the realm of drug discovery, 2-amino-N-(2-ethoxyphenyl)benzamide has been investigated for its potential role in addressing chronic inflammatory conditions. Chronic inflammation is a hallmark of numerous diseases, including arthritis, metabolic syndrome, and certain autoimmune disorders. The compound's ability to interact with specific enzymes involved in pro-inflammatory signaling pathways has been a focal point of research. For instance, studies have suggested that benzamide derivatives can inhibit the activity of cyclooxygenase (COX) and lipoxygenase (LOX), key enzymes responsible for producing pro-inflammatory mediators such as prostaglandins and leukotrienes.

Moreover, the structural features of 2-amino-N-(2-ethoxyphenyl)benzamide make it a versatile scaffold for further chemical modifications. Researchers have employed structure-activity relationship (SAR) studies to optimize its pharmacological profile. By altering substituents on the benzene ring or introducing additional functional groups, scientists aim to enhance its binding affinity and selectivity towards target proteins. These modifications are crucial for developing compounds with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also facilitated the virtual screening of 2-amino-N-(2-ethoxyphenyl)benzamide against large databases of biological targets. Molecular docking simulations and molecular dynamics studies have provided insights into its interaction mechanisms with potential drug targets. Such computational approaches have accelerated the identification of promising candidates for experimental validation, thereby streamlining the drug discovery process.

The synthesis of 2-amino-N-(2-ethoxyphenyl)benzamide involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of the amide bond requires careful control of reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution followed by condensation reactions are commonly employed in its synthesis. The purity of the final product is critical for downstream applications, particularly in pharmacological assays where impurities can interfere with experimental results.

Quality control and analytical characterization are essential steps in ensuring the integrity of 2-amino-N-(2-ethoxyphenyl)benzamide before it is used in research or development. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are standard analytical techniques employed to confirm its identity and assess its purity. These methods provide detailed information about the compound's molecular structure and chemical composition.

The pharmacokinetic properties of 2-amino-N-(2-ethoxyphenyl)benzamide are another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing preliminary data on its bioavailability and metabolic stability. These findings are vital for designing effective dosing regimens and predicting potential drug-drug interactions.

In conclusion, 2-amino-N-(2-ethoxyphenyl)benzamide (CAS No. 405903-51-7) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role in modulating inflammatory pathways has positioned it as a valuable lead compound for developing novel treatments. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for addressing various chronic diseases. The ongoing exploration of its synthetic pathways, interaction mechanisms, and pharmacokinetic profiles underscores its importance in modern medicinal chemistry.